1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, also known as BPTC, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. BPTC is a pyrazole derivative that possesses a unique chemical structure, making it a promising candidate for research in drug discovery, medicinal chemistry, and other related fields.
Scientific Research Applications
Functionalization Reactions
1-Benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been used in various functionalization reactions. Studies have shown its successful conversion into corresponding carboxamides and imidazo[4,5-b]pyridine derivatives through reactions with different amines. The structures of these synthesized compounds are determined spectroscopically and theoretically examined (Yıldırım, Kandemirli, & Demir, 2005); (Yıldırım & Kandemirli, 2006).
Synthesis and Biological Evaluation
A library of compounds based on 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides was synthesized, indicating the potential of derivatives of 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid in creating diverse chemical libraries. These compounds were evaluated for their biological activities, revealing insights into their potential use in various applications (Donohue et al., 2002).
Regiospecific Synthesis
Research has been conducted on the regiospecific synthesis of 1,5-disubstituted-1H-pyrazoles containing differentiated 3,4-dicarboxylic acid esters using 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid derivatives. This process involves several steps, including coupling, deprotection, and derivatization, leading to the formation of compounds with potential application in various fields (Dragovich et al., 2007).
Improved Synthesis
Improved synthesis methods for 1H-pyrazole-4-carboxylic acid, closely related to 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, have been developed. These methods enhance the yield significantly, indicating the potential for more efficient production of similar compounds (Dong, 2011).
Corrosion Inhibitors
Pyrazole derivatives, including those similar to 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, have been evaluated as corrosion inhibitors for steel in acidic environments. These studies provide insights into the potential industrial applications of these compounds in protecting metals against corrosion (Herrag et al., 2007).
Potential in Nonlinear Optics
N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, structurally related to 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, have shown potential as materials for nonlinear optics. Studies reveal certain derivatives exhibit significant optical nonlinearity, suggesting potential applications in optical limiting technologies (Chandrakantha et al., 2013).
Structural Analysis
Structural analysis of 1-benzyl-3-phenyl-1H-pyrazole-5-carboxylic acid, a derivative of 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, has been conducted. The study focuses on the dihedral angles and hydrogen bonding in the crystal structure, contributing to understanding the molecular geometry of similar compounds (Tang et al., 2007).
properties
IUPAC Name |
1-benzyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O2/c13-12(14,15)10-9(11(18)19)6-16-17(10)7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKLQICCMYXQQPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(C=N2)C(=O)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | |
CAS RN |
1152504-29-4 |
Source
|
| Record name | 1-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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